Cas no 2172465-81-3 (tert-butyl 4-amino-7-(hydroxymethyl)-2,3-dihydro-1H-isoindole-2-carboxylate)

• Product Name: tert-butyl 4-amino-7-(hydroxymethyl)-2,3-dihydro-1H-isoindole-2-carboxylate
• CAS No: 2172465-81-3
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 5963265
• PubChem ID: 165541460
• Update Time: 2025-06-10

tert-butyl 4-amino-7-(hydroxymethyl)-2,3-dihydro-1H-isoindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-7-(hydroxymethyl)isoindoline-2-carboxylate
• tert-butyl 4-amino-7-(hydroxymethyl)-2,3-dihydro-1H-isoindole-2-carboxylate
• 2172465-81-3
• EN300-1609425

• Inchi： 1S/C14H20N2O3/c1-14(2,3)19-13(18)16-6-10-9(8-17)4-5-12(15)11(10)7-16/h4-5,17H,6-8,15H2,1-3H3
• InChI Key： LIYSXVHKSOPTLA-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C(=CC=C(CO)C=2C1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 4-amino-7-(hydroxymethyl)-2,3-dihydro-1H-isoindole-2-carboxylate

Introduction to tert-butyl 4-amino-7-(hydroxymethyl)-2,3-dihydro-1H-isoindole-2-carboxylate (CAS No. 2172465-81-3)

tert-butyl 4-amino-7-(hydroxymethyl)-2,3-dihydro-1H-isoindole-2-carboxylate (CAS No. 2172465-81-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the tert-butyl group, the amino functionality, and the hydroxymethyl substituent, contribute to its distinct chemical and biological properties.

The tert-butyl 4-amino-7-(hydroxymethyl)-2,3-dihydro-1H-isoindole-2-carboxylate molecule is characterized by its complex structure, which includes a bicyclic ring system with a carboxylate ester and a hydroxymethyl group. The tert-butyl group provides steric protection and enhances the stability of the molecule, while the amino and hydroxymethyl functionalities offer multiple points of interaction with biological targets. These structural elements make it a promising candidate for various pharmacological studies.

Recent research has focused on the potential therapeutic applications of tert-butyl 4-amino-7-(hydroxymethyl)-2,3-dihydro-1H-isoindole-2-carboxylate. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases and conditions associated with oxidative stress. Additionally, preliminary in vitro and in vivo experiments have demonstrated its ability to modulate key signaling pathways involved in cell proliferation and apoptosis.

In the context of drug discovery, tert-butyl 4-amino-7-(hydroxymethyl)-2,3-dihydro-1H-isoindole-2-carboxylate has been evaluated for its pharmacokinetic properties. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its development as a therapeutic agent. The compound's high solubility and stability in physiological conditions further enhance its potential as a drug candidate.

The synthesis of tert-butyl 4-amino-7-(hydroxymethyl)-2,3-dihydro-1H-isoindole-2-carboxylate involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of appropriate starting materials followed by functional group modifications to introduce the desired substituents. Advanced synthetic techniques such as transition metal-catalyzed reactions and protecting group strategies are often employed to achieve the desired molecular structure.

In addition to its therapeutic potential, tert-butyl 4-amino-7-(hydroxymethyl)-2,3-dihydro-1H-isoindole-2-carboxylate has also been explored for its use in chemical biology research. Its unique structure allows it to serve as a valuable tool for probing cellular processes and understanding disease mechanisms. For instance, it can be used as a probe to study protein-protein interactions or as a scaffold for developing more potent and selective inhibitors of specific targets.

The safety profile of tert-butyl 4-amino-7-(hydroxymethyl)-2,3-dihydro-1H-isoindole-2-carboxylate is an important consideration in its development as a pharmaceutical product. Preclinical studies have shown that it exhibits low toxicity and good tolerability in animal models. However, further extensive safety evaluations are necessary to ensure its suitability for human use. These studies will involve comprehensive assessments of genotoxicity, carcinogenicity, and reproductive toxicity.

The future prospects for tert-butyl 4-amino-7-(hydroxymethyl)-2,3-dihydro-1H-isoindole-2-carboxylate are promising. Ongoing research aims to optimize its structure through medicinal chemistry approaches to enhance its potency and selectivity while minimizing side effects. Additionally, efforts are being made to develop robust formulations that can improve its bioavailability and stability during storage and administration.

In conclusion, tert-butyl 4-amino-7-(hydroxymethyl)-2,3-dihydro-1H-isoindole-2-carboxylate (CAS No. 2172465-81-3) is a multifaceted compound with significant potential in both pharmaceutical development and chemical biology research. Its unique structural features and promising biological activities make it an exciting area of focus for scientists and researchers working at the intersection of chemistry and medicine.